6-(Carboxymethoxy)hexanoic acid
Overview
Description
6-(carboxymethoxy)hexanoic acid is a dicarboxylic acid that is hexanoic acid substituted by a carboxymethoxy group at position 6. It has a role as a human urinary metabolite. It is a dicarboxylic acid and an ether.
Scientific Research Applications
Modification in Organic Synthesis
6-(Carboxymethoxy)hexanoic acid and its derivatives are used in organic synthesis. For instance, 6-(methylsulfinyl)hexanoic acid, a derivative, substitutes DMSO in Swern oxidation reactions, converting alcohols to aldehydes or ketones with high yield. This process has been enhanced by using sodium metaperiodate for reoxidation, yielding 97% efficiency (Liu & Vederas, 1996).
Electrochemistry Studies
A novel quinoxaline carboxylic acid derivative related to this compound was investigated for its redox behavior using electrochemical techniques. This research aimed to understand its redox mechanism and evaluate thermodynamic parameters, revealing insights into the compound's electrochemical properties (Shah et al., 2014).
Application in DNA Sequencing
6-Amino-4-oxo-hexanoic acid, a derivative of levulinic acid and closely related to this compound, is used in protecting hydroxyl groups for DNA sequencing. It offers advantages like easy removal under mild conditions and sensitivity in detection, contributing significantly to DNA sequencing methodologies (Rasolonjatovo & Sarfati, 1998).
Plant Science and Agriculture
Hexanoic acid, a compound structurally similar to this compound, is applied in plant science for inducing resistance in plants against various pathogens. Its application in citrus plants, for instance, alters metabolic profiles and triggers defensive responses, suggesting its role in plant protection and agricultural applications (Llorens et al., 2016).
Biotechnology and Biofuels
Research on Megasphaera sp. MH demonstrated the production of medium-chain carboxylic acids, including hexanoic acid, using various electron acceptors. This work contributes to the development of bacterial strains capable of producing high-titer carboxylic acids, with potential applications in biofuel production (Jeon et al., 2016).
properties
Molecular Formula |
C8H14O5 |
|---|---|
Molecular Weight |
190.19 g/mol |
IUPAC Name |
6-(carboxymethoxy)hexanoic acid |
InChI |
InChI=1S/C8H14O5/c9-7(10)4-2-1-3-5-13-6-8(11)12/h1-6H2,(H,9,10)(H,11,12) |
InChI Key |
LITOROBFWGSBBN-UHFFFAOYSA-N |
Canonical SMILES |
C(CCC(=O)O)CCOCC(=O)O |
Origin of Product |
United States |
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